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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175 Get Quote

This document provides a comprehensive overview of the safety, handling, and core

mechanisms of Lamivudine-13C,15N2,d2 for researchers, scientists, and drug development

professionals. While a specific Safety Data Sheet (SDS) for this exact isotopic combination is

not publicly available, the safety profile is considered analogous to the parent compound,

Lamivudine, and other similar isotopically labeled versions. The incorporation of stable, non-

radioactive isotopes does not significantly alter the chemical or biological reactivity of the

molecule.[1]

Hazard Identification and Classification
Lamivudine is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin/eye contact. It is suspected of damaging fertility or the unborn

child and may cause damage to organs through prolonged or repeated exposure.[2][3]

1.1 GHS Classification Summary

The following table summarizes the Globally Harmonized System (GHS) classification for

Lamivudine.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child.[3]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[3]

Skin Irritation 2 H315: Causes skin irritation.[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[3]

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[4]

1.2 Pictograms and Signal Word

Pictograms: GHS07 (Exclamation Mark), GHS08 (Health Hazard)

Signal Word: Danger[2]

Toxicological and Physical Data
The following tables provide key quantitative data extracted from available safety data sheets

for Lamivudine.

2.1 Toxicological Data

Metric Value Species Reference

Oral TDLO 3 g/kg Mouse [3]

2.2 Physical and Chemical Properties
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Property Value

Chemical Formula C₇¹³CH₉D₂N¹⁵N₂O₃S[5]

Molecular Weight ~234.25 g/mol [6][5]

Appearance Solid Powder

Storage Temperature 2-8°C (Refrigerator)[6] or -20°C (Powder)

Mechanism of Action & Signaling Pathway
Lamivudine is a potent nucleoside analog reverse transcriptase inhibitor used in the treatment

of HIV and Hepatitis B virus (HBV) infections.[7][8] Its mechanism of action involves the

inhibition of viral DNA synthesis.[9][10]

Upon entering a host cell, Lamivudine is phosphorylated by intracellular kinases to its active

triphosphate form, lamivudine triphosphate (3TC-TP).[9][10][11] 3TC-TP then competes with

the natural deoxycytidine triphosphate (dCTP) for incorporation into the growing viral DNA

chain by the viral reverse transcriptase (for HIV) or polymerase (for HBV).[9] Because 3TC-TP

lacks the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, its

incorporation results in the termination of the DNA chain, thereby halting viral replication.[9]
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Caption: Intracellular activation of Lamivudine and inhibition of viral DNA synthesis.

Experimental Protocols
Stable isotope-labeled compounds like Lamivudine-13C,15N2,d2 are invaluable tools in drug

discovery and development, particularly for absorption, distribution, metabolism, and excretion

(ADME) studies.[12] They allow for precise tracking and quantification of the drug and its

metabolites using mass spectrometry.[13][14]

4.1 General Protocol for a Cellular Uptake and Metabolism Assay

This protocol outlines a typical workflow for assessing how a drug is metabolized in a cellular

model.

Compound Preparation:

Prepare a stock solution of Lamivudine-13C,15N2,d2 in a suitable solvent (e.g., DMSO).

Perform serial dilutions to achieve the desired final concentrations for the experiment.

Cell Culture and Treatment:

Culture a relevant cell line (e.g., HepG2 for liver metabolism studies) to appropriate

confluency.

Remove the culture medium and treat the cells with the medium containing the specified

concentration of the labeled Lamivudine.

Incubate the cells for various time points (e.g., 1, 4, 12, 24 hours).

Sample Collection:

At each time point, collect both the cell culture supernatant (extracellular fraction) and the

cells.

Wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any residual

extracellular compound.
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Lyse the cells using a suitable method (e.g., methanol precipitation) to extract intracellular

metabolites.

Sample Processing:

Separate the protein precipitate from the lysate by centrifugation.

Collect the supernatant containing the drug and its metabolites.

Prepare samples for analysis (e.g., evaporation of solvent and reconstitution in a mobile

phase-compatible solution).

LC-MS/MS Analysis:

Analyze the samples using a high-resolution liquid chromatography-mass spectrometry

(LC-HRMS) system.[15]

The mass difference conferred by the ¹³C, ¹⁵N, and ²H isotopes allows for the

unambiguous detection and quantification of the parent compound and its metabolites

against the complex biological matrix.[15]

Data Analysis:

Process the mass spectrometry data to identify and quantify the parent Lamivudine and

any detected metabolites over time.

Calculate the rate of uptake and metabolism.
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Caption: Workflow for an in-vitro metabolism study using a stable isotope-labeled compound.
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Safe Handling and Emergency Procedures
Proper handling and personal protective equipment (PPE) are critical to minimize exposure.

5.1 Engineering Controls & Personal Protective Equipment (PPE)

Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure

eyewash stations and safety showers are accessible.[4]

Eye/Face Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat or other impervious clothing.[4]

Respiratory Protection: If dust is generated, use a suitable respirator.

5.2 First-Aid Measures

Inhalation: Move the person to fresh air.[2]

Skin Contact: Wash the skin thoroughly with soap and water.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center.[4]

5.3 Storage and Disposal

Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight.[4] Store locked up.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4] Avoid release to the environment.[4]
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Caption: Logical workflow for safe handling of Lamivudine-13C,15N2,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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